2,5-PYRIDINEDICARBOXYLIC ACID DI-N-PROPYL ESTER
2,5-PYRIDINEDICARBOXYLIC ACID DI-N-PROPYL ESTER
Dipropyl isocinchomeronate appears as a solid.
Brand Name:
Vulcanchem
CAS No.:
136-45-8
VCID:
VC0093847
InChI:
InChI=1S/C13H17NO4/c1-3-7-17-12(15)10-5-6-11(14-9-10)13(16)18-8-4-2/h5-6,9H,3-4,7-8H2,1-2H3
SMILES:
CCCOC(=O)C1=CN=C(C=C1)C(=O)OCCC
Molecular Formula:
C13H17NO4
Molecular Weight:
251.28 g/mol
2,5-PYRIDINEDICARBOXYLIC ACID DI-N-PROPYL ESTER
CAS No.: 136-45-8
Main Products
VCID: VC0093847
Molecular Formula: C13H17NO4
Molecular Weight: 251.28 g/mol
| CAS No. | 136-45-8 |
|---|---|
| Product Name | 2,5-PYRIDINEDICARBOXYLIC ACID DI-N-PROPYL ESTER |
| Molecular Formula | C13H17NO4 |
| Molecular Weight | 251.28 g/mol |
| IUPAC Name | dipropyl pyridine-2,5-dicarboxylate |
| Standard InChI | InChI=1S/C13H17NO4/c1-3-7-17-12(15)10-5-6-11(14-9-10)13(16)18-8-4-2/h5-6,9H,3-4,7-8H2,1-2H3 |
| Standard InChIKey | IITCWRFYJWUUPC-UHFFFAOYSA-N |
| SMILES | CCCOC(=O)C1=CN=C(C=C1)C(=O)OCCC |
| Canonical SMILES | CCCOC(=O)C1=CN=C(C=C1)C(=O)OCCC |
| Boiling Point | BP: 150 °C at 1 mm Hg |
| Colorform | Amber liquid |
| Density | 1.082 at 20 °C (technical product: 1.106-1.13 at 20 °C) |
| Flash Point | 93.4 °C (200.1 °F) - closed cup |
| Melting Point | Liquid at room temperature |
| Physical Description | Dipropyl isocinchomeronate appears as a solid. |
| Description | Dipropyl isocinchomeronate appears as a solid. |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | In water, 75 mg/L at 25 °C (est) Practically insoluble in water Soluble in petroleum distillates such as kerosene, toluene, xylene, methanol, ethanol, and isopropanol Miscible with ethanol, kerosene, methanol, isopropanol |
| Vapor Pressure | 4.92X10-7 mm Hg at 25 °C (est) |
| PubChem Compound | 8693 |
| Last Modified | Nov 11 2021 |
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